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Compound of Interest

Compound Name: Ferensimycin B

Cat. No.: B1206063

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anticoccidial spectrum of Ferensimycin B,
a polyether ionophore antibiotic. While specific quantitative data for Ferensimycin B against a
broad range of Eimeria species is limited in publicly available literature, this document
consolidates the known information and presents a comparative analysis based on the
performance of other widely studied polyether ionophores. The experimental protocols and
data presented herein serve as a valuable resource for researchers engaged in the discovery
and development of novel anticoccidial agents.

Introduction to Ferensimycin B

Ferensimycin A and B are polyether antibiotics isolated from Streptomyces sp.[1] Like other
members of this class, such as monensin, salinomycin, and lasalocid, Ferensimycin B exhibits
activity against Gram-positive bacteria and is effective in the treatment of coccidiosis in poultry.
[1] Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a
significant economic burden on the global poultry industry, making the development of effective
control agents like Ferensimycin B a continued priority.[2]

Mechanism of Action: The Polyether lonophore
Pathway
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Polyether ionophores share a common mechanism of action, disrupting the ion gradients
across the parasite's cell membrane. These lipid-soluble molecules form complexes with
monovalent cations, such as sodium (Na+) and potassium (K+), and transport them into the
parasite. This influx of ions leads to an osmotic imbalance, causing the parasite to swell and
ultimately lyse. This disruption of cellular homeostasis is the basis of their coccidiocidal activity.
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General Mechanism of Action of Polyether lonophores
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Experimental Workflow for Anticoccidial Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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